Cas no 38725-49-4 ((3E)-trideca-1,3-diene)

• Product Name: (3E)-trideca-1,3-diene
• CAS No: 38725-49-4
• MF: C₁₃H₂₄
• MW: 180.329664230347
• CID: 1491232
• PubChem ID: 6442620
• Update Time: 2025-04-21

(3E)-trideca-1,3-diene Chemical and Physical Properties

Names and Identifiers

• (3E)-trideca-1,3-diene
• 38725-49-4
• Trideca-1,3-diene, (3E)-
• tridecadiene

• Inchi： 1S/C13H24/c1-3-5-7-9-11-13-12-10-8-6-4-2/h3,5,7H,1,4,6,8-13H2,2H3/b7-5+
• InChI Key： IRVGWDJFZXOKDK-FNORWQNLSA-N
• SMILES： C(CCCC)CCCC/C=C/C=C

Computed Properties

• Exact Mass: 180.18792
• Monoisotopic Mass: 180.187800766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Olefins Acyclic olefins